(Z)-2-(4-phenyl-2-(o-tolylimino)thiazol-3(2H)-yl)ethanol

• IUPAC Name: 2-[2-(2-methylphenyl)imino-4-phenyl-1,3-thiazol-3-yl]ethanol
• InChI: InChI=1S/C18H18N2OS/c1-14-7-5-6-10-16(14)19-18-20(11-12-21)17(13-22-18)15-8-3-2-4-9-15/h2-10,13,21H,11-12H2,1H3
• InChI Key: RGLAGLUAFMMUPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N=C2N(C(=CS2)C3=CC=CC=C3)CCO
• Molecular Formula: C18H18N2OS
• Molecular Weight: 310.4 g/mol

Description

(Z)-2-(4-phenyl-2-(o-tolylimino)thiazol-3(2H)-yl)ethanol is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the thiazole family and has been synthesized using various methods.

Scientific Research Applications

Therapeutic Applications in Dentistry

One study highlights the potential therapeutic applications of phenolic compounds, including tyrosol and hydroxytyrosol, which share structural similarities with the compound , in dentistry. These compounds exhibit high antioxidant, anti-inflammatory, antiviral, and anti-tumor properties, suggesting their utility in dental applications. Although direct studies on (Z)-2-(4-phenyl-2-(o-tolylimino)thiazol-3(2H)-yl)ethanol were not found, the investigation into similar phenolic compounds indicates a potential research direction for its use in dentistry for its anti-inflammatory and antioxidant activities (Ramos et al., 2020).

Bioethanol Production

The compound's relevance might extend to bioethanol production, as indicated by research into the reforming of bio-ethanol for hydrogen production. While the specific compound is not directly mentioned, the broader context of ethanol's role in renewable energy suggests potential research applications for related compounds in improving bioethanol production processes or as catalysts in hydrogen production from ethanol (Ni et al., 2007).

Role in Alcohol Metabolism and Effects

Research into ethanol's biological actions and its interaction with ligand-gated ion channels offers insights into the broader pharmacological effects of alcohol-related compounds. Studies focusing on ethanol can provide a foundation for investigating the compound , especially regarding its potential effects on receptor function and desensitization, which might have implications for understanding its pharmacodynamics (Dopico & Lovinger, 2009).

Potential in Fuel and Energy Sector

The compound's structural attributes might make it relevant in the fuel and energy sector, particularly in the context of ethanol-diesel blends. Although the specific compound is not discussed, the interest in ethanol as an alternative fuel suggests a potential research area for its derivatives in enhancing fuel properties or as part of novel fuel blend formulations to improve performance and reduce emissions (Hansen et al., 2005).